Cas no 2219376-31-3 (3-(trifluoromethyl)-1,2-oxazol-5-yl trifluoromethanesulfonate)

• Product Name: 3-(trifluoromethyl)-1,2-oxazol-5-yl trifluoromethanesulfonate
• CAS No: 2219376-31-3
• MF: C₅HF₆NO₄S
• MW: 285.121161222458
• CID: 5223152
• PubChem ID: 137951852
• Update Time: 2025-05-20

3-(trifluoromethyl)-1,2-oxazol-5-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-1,2-oxazol-5-yl trifluoromethanesulfonate

• Inchi： 1S/C5HF6NO4S/c6-4(7,8)2-1-3(15-12-2)16-17(13,14)5(9,10)11/h1H
• InChI Key： DKSRDKVGYAIBEI-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OC1ON=C(C(F)(F)F)C=1)(=O)=O

Additional information on 3-(trifluoromethyl)-1,2-oxazol-5-yl trifluoromethanesulfonate

3-(Trifluoromethyl)-1,2-Oxazol-5-yl Trifluoromethanesulfonate: A Comprehensive Overview

3-(Trifluoromethyl)-1,2-Oxazol-5-yl trifluoromethanesulfonate, identified by the CAS number 2219376-31-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered considerable attention in recent years due to its unique chemical properties and versatile functional groups.

The molecular structure of this compound is characterized by a 1,2-oxazole ring system substituted with a trifluoromethyl group at the 3-position and a trifluoromethanesulfonate group at the 5-position. The presence of these groups imparts exceptional stability and reactivity to the molecule, making it an ideal candidate for various synthetic transformations.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of polymer science. Researchers have demonstrated that the trifluoromethanesulfonate group can serve as an efficient leaving group in nucleophilic substitution reactions, enabling the construction of high-performance polymers with tailored properties.

In addition to its role in polymer synthesis, this compound has also found applications in medicinal chemistry. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of drug candidates, making this compound a valuable building block in the design of bioactive molecules.

Furthermore, advancements in catalytic methodologies have expanded the utility of this compound in asymmetric synthesis. By leveraging its unique reactivity, chemists have successfully employed it as a chiral auxiliary in enantioselective reactions, paving the way for the production of enantiopure compounds with high optical purity.

The synthesis of 3-(trifluoromethyl)-1,2-oxazol-5-yl trifluoromethanesulfonate involves a multi-step process that typically begins with the preparation of the oxazole ring followed by functionalization with the desired substituents. Recent optimizations in this synthesis pathway have significantly improved yields and reduced reaction times, making it more accessible for large-scale production.

From an environmental standpoint, this compound exhibits favorable biodegradation characteristics under specific conditions, aligning with current trends toward sustainable chemical processes. Its ability to participate in recyclable reaction systems further underscores its importance in green chemistry initiatives.

In conclusion, 3-(trifluoromethyl)-1,2-Oxazol-5-yl trifluoromethanesulfonate stands as a testament to the ingenuity and progress in modern organic chemistry. With its diverse applications and ongoing research advancements, this compound continues to play a pivotal role in shaping future innovations across multiple disciplines.